Cas no 2144777-92-2 (Azido-PEG5-CH2CO2-PFP)

• Product Name: Azido-PEG5-CH2CO2-PFP
• CAS No: 2144777-92-2
• MF: C₁₈H₂₂F₅N₃O₇
• MW: 487.375202655792
• CID: 4641516
• PubChem ID: 131709287
• Update Time: 2025-06-13

Azido-PEG5-CH2CO2-PFP Chemical and Physical Properties

Names and Identifiers

• Azido-PEG5-CH2CO2-PFP
• Azido-PEG5-CH2COO-PFP
• 2,3,4,5,6-pentafluorophenyl 17-azido-3,6,9,12,15-pentaoxaheptadecanoate
• perfluorophenyl 17-azido-3,6,9,12,15-pentaoxaheptadecanoate
• BP-23815
• AKOS040741261
• HY-130693
• (2,3,4,5,6-pentafluorophenyl) 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetate
• 2144777-92-2
• CS-0110824
• DA-61440

• Inchi： 1S/C18H22F5N3O7/c19-13-14(20)16(22)18(17(23)15(13)21)33-12(27)11-32-10-9-31-8-7-30-6-5-29-4-3-28-2-1-25-26-24/h1-11H2
• InChI Key： NITGTHWASXRERB-UHFFFAOYSA-N
• SMILES： O(C1C(=C(F)C(F)=C(F)C=1F)F)C(=O)COCCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 487.13779086g/mol
• Monoisotopic Mass: 487.13779086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.8Ų

Additional information on Azido-PEG5-CH2CO2-PFP

Comprehensive Overview of Azido-PEG5-CH2CO2-PFP (CAS No. 2144777-92-2): Properties, Applications, and Innovations

Azido-PEG5-CH2CO2-PFP (CAS No. 2144777-92-2) is a specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and materials science. This compound features an azide group (-N3) and a pentafluorophenyl (PFP) ester, enabling efficient click chemistry reactions and stable amide bond formation. Its PEG5 spacer enhances solubility and reduces steric hindrance, making it ideal for modifying biomolecules, nanoparticles, and polymers. Researchers increasingly favor Azido-PEG5-CH2CO2-PFP for its versatility in designing ADC (Antibody-Drug Conjugates), proteolysis-targeting chimeras (PROTACs), and fluorescent probes.

The growing demand for click chemistry reagents and PEGylation technologies has positioned Azido-PEG5-CH2CO2-PFP as a critical tool in modern therapeutics. Its CAS No. 2144777-92-2 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in biopharmaceutical R&D. Recent studies highlight its role in targeted cancer therapies, where its PFP ester moiety facilitates rapid coupling with amine-containing drugs or antibodies. Additionally, the compound’s PEG5 chain aligns with trends favoring hydrophilic linkers to improve pharmacokinetics—a hot topic in nanomedicine forums and publications.

From a synthetic perspective, Azido-PEG5-CH2CO2-PFP offers advantages in high-yield conjugation and low side-reactivity. Its azide group participates in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) and SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition), key reactions in bioorthogonal chemistry. These attributes address common user queries such as “How to optimize PEG linker length for ADC stability?” or “Best practices for PFP ester activation in peptide synthesis.” Notably, the compound’s water solubility and pH stability make it suitable for in vivo applications, a frequent focus in drug delivery research.

Innovations in precision medicine and theranostics further drive interest in CAS No. 2144777-92-2. For instance, its integration into multifunctional nanocarriers leverages the PEG5 spacer to evade immune clearance while the azide enables modular payload attachment. Such applications resonate with trending searches like “PEG linkers for mRNA delivery” or “click chemistry in diagnostic imaging.” Moreover, the compound’s compatibility with automated peptide synthesizers and HPLC purification streamlines workflows—addressing pain points highlighted in biotech communities.

Quality control of Azido-PEG5-CH2CO2-PFP involves rigorous NMR and MS analysis to ensure purity, a topic often discussed in GMP manufacturing guidelines. Suppliers emphasize batch-to-batch consistency due to its use in clinical-stage compounds. Environmental considerations also arise, as PEG-based reagents are scrutinized for biodegradability—a concern mirrored in searches like “eco-friendly PEG alternatives.” Nonetheless, the compound remains a staple in life sciences due to its balance of performance and adaptability.

In summary, Azido-PEG5-CH2CO2-PFP (CAS No. 2144777-92-2) exemplifies the intersection of chemical innovation and biomedical demand. Its dual-functional design caters to evolving needs in drug development, while its PEGylation benefits align with sustainability and efficacy goals. As personalized therapies and nanotechnology advance, this linker will likely remain pivotal—answering both current challenges and future exploratory questions in the field.